Cas no 10212-30-3 (4(1H)-Pyrimidinone,2-amino-1-b-D-arabinofuranosyl-)

2-Amino-1-β-D-arabinofuranosyl-4(1H)-pyrimidinone is a nucleoside analog with significant relevance in medicinal chemistry and biochemical research. Its structure features a pyrimidinone base linked to a β-D-arabinofuranosyl sugar moiety, making it a valuable intermediate for antiviral and anticancer drug development. The compound's arabinose configuration enhances its metabolic stability and bioavailability compared to ribose-based analogs. Its amino group at the 2-position allows for further functionalization, enabling tailored modifications for targeted therapeutic applications. This compound is particularly useful in studying enzyme inhibition mechanisms and nucleotide metabolism. High purity and well-defined stereochemistry ensure reproducibility in research applications. Its synthetic versatility and biological activity make it a critical tool in pharmaceutical discovery.
4(1H)-Pyrimidinone,2-amino-1-b-D-arabinofuranosyl- structure
10212-30-3 structure
Product Name:4(1H)-Pyrimidinone,2-amino-1-b-D-arabinofuranosyl-
CAS No:10212-30-3
MF:C9H13N3O5
MW:243.216622114182
CID:235787
PubChem ID:352988
Update Time:2025-05-28

4(1H)-Pyrimidinone,2-amino-1-b-D-arabinofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone,2-amino-1-b-D-arabinofuranosyl-
    • 2-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-4-one
    • Arabinosylisocytosine
    • NSC 529488
    • Arabinoisocytidine
    • 2-Amino-1-beta-D-arabinofuranosyl-4(1H)-pyrimidinone
    • NSC-529488
    • 2-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-4-one
    • 10212-30-3
    • FT-0670445
    • NSC529488
    • DTXSID40326514
    • AC1L71FI
    • Inchi： 1S/C9H13N3O5/c10-9-11-5(14)1-2-12(9)8-7(16)6(15)4(3-13)17-8/h1-2,4,6-8,13,15-16H,3H2,(H2,10,11,14)
    • InChI Key： RGNOTKMIMZMNRX-UHFFFAOYSA-N
    • SMILES： O1C(CO)C(C(C1N1C=CC(N=C1N)=O)O)O

Computed Properties

  • Exact Mass: 243.08559
  • Monoisotopic Mass: 243.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.1
  • Topological Polar Surface Area: 129A^2

Experimental Properties

  • Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 545.7°Cat760mmHg
  • Flash Point: 283.8°C
  • Refractive Index: 1.756
  • Solubility: Slightly soluble (24 g/l) (25 º C),
  • PSA: 128.61
  • LogP: -2.22060

4(1H)-Pyrimidinone,2-amino-1-b-D-arabinofuranosyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A530632-1g
2-Amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-4(1H)-one
 10212-30-3 97%
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Ambeed
A530632-100mg
2-Amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-4(1H)-one
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